Bis(maleimidoethoxy)propane

• IUPAC Name: 1-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]propan-2-yloxy]ethyl]pyrrole-2,5-dione
• InChI: InChI=1S/C15H18N2O6/c1-15(2,22-9-7-16-11(18)3-4-12(16)19)23-10-8-17-13(20)5-6-14(17)21/h3-6H,7-10H2,1-2H3
• InChI Key: MAWFYTWZTJWMFB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(OCCN1C(=O)C=CC1=O)OCCN2C(=O)C=CC2=O
• Molecular Formula: C15H18N2O6
• DSSTOX Substance ID: DTXSID10152105
• Molecular Weight: 322.31 g/mol
• CAS No.: 118377-62-1

Description

Bis(maleimidoethoxy)propane, also known as this compound, is a useful research compound. Its molecular formula is C15H18N2O6 and its molecular weight is 322.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Acyclic - Dicarboxylic Acids - Maleates - Maleimides - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Endocrine-Disruptive Effects of Bisphenol A in Aquatic Organisms : Bisphenol A, a compound structurally similar to Bis(maleimidoethoxy)propane, is known for its endocrine-disruptive effects on aquatic organisms. It is mainly used in the production of epoxy resins and polycarbonate plastics and is acutely toxic to these organisms (Kang, Aasi, & Katayama, 2007).

• Synthesis and Characterization of Benzoxazine Containing Maleimide Groups : This study involves the synthesis of benzoxazine containing maleimide and 2,2-bis(4-hydroxyphenyl)propane groups, demonstrating the chemical versatility and potential applications of maleimide-containing compounds in material science (Yang, 2011).

• Mechanisms of Bisphenol A Action : Research into the mechanisms of Bisphenol A action, a compound related to this compound, helps in understanding its impact on human and wildlife health. This study looks at the spectrum of BPA's mechanisms of action, including its impact on reproductive and developmental processes (Wetherill et al., 2007).

• Bioremediation of Bisphenol A Using Laccase : This study explores the use of laccase from Fusarium incarnatum in the biodegradation of Bisphenol A, again indicating the environmental impact of related compounds and the potential for bioremediation approaches (Chhaya & Gupte, 2013).

• Synthesis and Characterization of Poly(maleimide-ether) : The preparation of a poly(maleimide-ether) compound demonstrates the potential of maleimide derivatives in polymer chemistry, possibly offering insights into the applications of this compound in similar contexts (Edge et al., 1992).

Mechanism of Action

Target of Action

Bis(maleimidoethoxy)propane, also known as 2,2-Bis(N-maleimidoethyloxy)propane, is primarily targeted towards the creation of high-performance, heat-resistant composites, adhesives, and coatings . It belongs to the class of thermosetting resins, also called addition polyimides .

Mode of Action

The compound interacts with its targets through a heavy addition reaction . This interaction results in the formation of high-strength, heat-resistant materials .

Biochemical Pathways

These resins find numerous applications in various industries, particularly where lightweight, strong, and non-corroding materials are required .

Pharmacokinetics

It’s known that the compound exhibits low viscosity under the action of shear forces but becomes thick again at rest . This property allows it to flow away at temperatures as low as 50-60 °C .

Result of Action

The result of this compound’s action is the creation of high-performance, heat-resistant composites, adhesives, and coatings . These materials meet stringent requirements imposed upon mechanical and electrical properties of advanced composites .

Action Environment

The efficacy and stability of this compound are influenced by environmental factors such as temperature and shear forces . The compound shows low viscosity under the action of shear forces but becomes thick again at rest . It starts flowing away at temperatures as low as 50-60 °C , indicating that its action is highly temperature-dependent.